Cas no 127128-05-6 (Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI))

Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI) structure
127128-05-6 structure
Product Name:Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI)
CAS No:127128-05-6
MF:C30H49N3O10S
MW:643.789168119431
CID:180005
PubChem ID:6449940
Update Time:2025-04-19

Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI)
    • (5E,9E,14E)-11-[(2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-8,12-dihydroxyicosa-5,9,14-trienoic acid
    • 11-glutathionylhepoxilin A3
    • Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cy...
    • Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E
    • 11-Glutathionyl hxa3
    • 8,12-Dihydroxy-11-glutathionyleicosa-5,9,14-trienoic acid
    • Glycine, N-(S-(10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl)-N-L-lambda-glutamyl-L-cysteinyl)-, (1S-(1R*,1(1R*,3Z),2E,4S*,6Z))-
    • Hepoxillin A3
    • Hxa3-C
    • L-alpha-glutamyl-S-{(2E,6E)-10-carboxy-4-hydroxy-1-[(3E)-1-hydroxynon-3-en-1-yl]deca-2,6-dien-1-yl}-L-cysteinylglycine
    • 11-Glutathionyl hepoxilin A3
    • 127128-05-6
    • Inchi: 1S/C30H49N3O10S/c1-2-3-4-5-6-10-13-24(35)25(17-15-21(34)12-9-7-8-11-14-26(36)37)44-20-23(30(43)32-19-28(40)41)33-29(42)22(31)16-18-27(38)39/h6-7,9-10,15,17,21-25,34-35H,2-5,8,11-14,16,18-20,31H2,1H3,(H,32,43)(H,33,42)(H,36,37)(H,38,39)(H,40,41)/b9-7+,10-6+,17-15+/t21?,22-,23-,24?,25?/m0/s1
    • InChI Key: KIKDKMOYZRBMLH-MLXZFANPSA-N
    • SMILES: S(C[C@@H](C(NCC(=O)O)=O)NC([C@H](CCC(=O)O)N)=O)C(/C=C/C(C/C=C/CCCC(=O)O)O)C(C/C=C/CCCCC)O

Computed Properties

  • Exact Mass: 643.31407
  • Monoisotopic Mass: 643.31386594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 26
  • Complexity: 973
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.6
  • Topological Polar Surface Area: 262Ų

Experimental Properties

  • PSA: 236.58
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